3-(2-Chloropyridine-3-sulfonamido)propanoic acid
Description
“3-(2-Chloropyridine-3-sulfonamido)propanoic acid” is a chemical compound with the molecular formula C8H9ClN2O4S and a molecular weight of 264.69 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “3-(2-Chloropyridine-3-sulfonamido)propanoic acid” consists of 8 carbon atoms, 9 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, 4 oxygen atoms, and 1 sulfur atom .Scientific Research Applications
Synthesis and Biological Activity
Research into sulfamidoand alkoxycarbonyl-substituted nicotinic acid esters, including compounds structurally related to "3-(2-Chloropyridine-3-sulfonamido)propanoic acid," has demonstrated their potential in the synthesis of pyrrole and pyridine derivatives through facile heterocyclization. These derivatives exhibited high antimicrobial efficiency, indicating their relevance in the development of new antimicrobial agents A. A. Makhmudova, 2020.
Corrosion Inhibition
Sulfonamido compounds, including "3-(2-Chloropyridine-3-sulfonamido)propanoic acid," have been investigated for their potential as corrosion inhibitors. A study on 4-Chloro-2-((furan-2-ylmethyl) amino)-5-sulfamoylbenzoic acid and related compounds found them effective in inhibiting mild steel corrosion in sulfuric acid medium. These findings suggest the use of sulfonamido derivatives in protecting metals against corrosion, an application of significant industrial importance Hari Kumar Sappani & S. Karthikeyan, 2014.
Inhibitors for Medical Applications
Compounds structurally related to "3-(2-Chloropyridine-3-sulfonamido)propanoic acid" have been identified as potent inhibitors against mycobacterial beta-carbonic anhydrases, which are crucial for the development of new antimycobacterial agents. This research underlines the potential of sulfonamido derivatives in medical applications, offering new avenues for treating diseases like tuberculosis O. Güzel et al., 2009.
Synthesis of Heterocyclic Compounds
Sulfonamido moieties, similar to those in "3-(2-Chloropyridine-3-sulfonamido)propanoic acid," play a significant role in the synthesis of novel heterocyclic compounds. These compounds have shown promising antibacterial activity, highlighting their potential as antibacterial agents. The synthesis of such compounds demonstrates the versatility of sulfonamido groups in creating pharmacologically active molecules M. E. Azab, M. Youssef, & E. A. El-Bordany, 2013.
properties
IUPAC Name |
3-[(2-chloropyridin-3-yl)sulfonylamino]propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClN2O4S/c9-8-6(2-1-4-10-8)16(14,15)11-5-3-7(12)13/h1-2,4,11H,3,5H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHCOLHODKBUAQD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)Cl)S(=O)(=O)NCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Chloropyridine-3-sulfonamido)propanoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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